Cas no 194935-38-1 (Prostaglandin E2 Ethanolamide-d4)

• Product Name: Prostaglandin E2 Ethanolamide-d4
• CAS No: 194935-38-1
• Molecular Formula: C₂₂H₃₇NO₅
• Molecular Weight: 395.5329
• MDL: MFCD00797645
• CID: 116679
• PubChem ID: 5283119

Prostaglandin E2 Ethanolamide-d4 Properties

Names and Identifiers

• Prosta-5,13-dien-1-amide,11,15-dihydroxy-N-(2-hydroxyethyl)-9-oxo-, (5Z,11a,13E,15S)-
• DINOPROSTONE ETHANOLAMIDE
• N-(2-hydroxyethyl)-7-[(2R)-3-hydroxy-2-(3-hydroxyoct-1-enyl)-5-oxocyclopentyl]hept-5-enamide
• Prostaglandin E2 Ethanolamide
• Prostaglandin E2 Ethanolamide Lipid Maps MS Standard
• Prostaglandin E2 Ethanolamide-d4
• PGE2-EA
• Prostaglandin E2 Ethanolamide MaxSpecStandard
• N-(2-HYDROXYETHYL)-9-OXO-11ALPHA,15S-DIHYDROXY-PROSTA-5Z,13E-DIEN-1-AMIDE
• (Z)-N-(2-hydroxyethyl)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enamide
• N-(2-hydroxyethyl)-7-[3-hydroxy-2-(3-hydroxyoct-1-enyl)-5-oxocyclopentyl]hept-5-enamide
• 194935-38-1
• HMS3648F11
• SCHEMBL23352505
• CHEMBL3398551
• CHEBI:138793
• J-012626
• SR-01000946419-1
• Prostamide-E2
• SR-01000946419
• LMFA03010151
• N-(11R,15S-dihydroxy-9-oxo-5Z,13E-prostadienoyl)-ethanolamine
• Prostaglandin E2-EA
• PMe2
• HY-121996
• CS-0083825
• G91328

• MDL： MFCD00797645
• InChIKey： GKKWUSPPIQURFM-UHFFFAOYSA-N
• Inchi： 1S/C22H37NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-19,21,24-25,27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)
• SMILES： O([H])C1([H])C([H])([H])C(C([H])(C([H])([H])C([H])=C([H])C([H])([H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C([H])([H])O[H])=O)C1([H])C([H])=C([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])O[H])=O

Computed Properties

• Exact Mass: 395.26700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 14
• Monoisotopic Mass: 395.26717328 g/mol
• Heavy Atom Count: 28
• Complexity: 517
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 107
• Molecular Weight: 395.5

Experimental Properties

• LogP: 2.66590
• PSA: 106.86000
• Boiling Point: 611.5±55.0 °C at 760 mmHg
• Flash Point: 148.2±20.9 °C
• Color/Form: NA
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds